Cas no 2171630-31-0 (4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171630-31-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5825328
• PubChem ID: 165812114
• Update Time: 2025-10-20

4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1499530
• 4-[(4,4-dimethyloxolan-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171630-31-0

• Inchi： 1S/C26H30N2O6/c1-26(2)15-33-14-22(26)28-24(31)21(11-12-23(29)30)27-25(32)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： GAARAFWYTYZZPE-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(4,4-Dimethyloxolan-3-Yl)Carbamoyl-4-{[(9H-Fluoren-9-Yl)Methoxycarbonyl]Amino}Butanoic Acid (CAS No. 2171630-31-0)

The compound 4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoic acid, identified by the CAS number 2171630-31-0, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethyloxolane moiety, both of which play crucial roles in its functionality and reactivity.

The structure of this compound consists of a butanoic acid backbone with two key substituents: the Fmoc group at the 4-position and the dimethyloxolane carbamoyl group at the same position. The Fmoc group is a well-known protecting group for amino acids, particularly in solid-phase peptide synthesis (SPPS). Its presence in this compound suggests that it may be used as an intermediate in the synthesis of more complex peptides or bioactive molecules. The dimethyloxolane moiety further enhances the molecule's stability and reactivity, making it a valuable building block in organic synthesis.

Recent advancements in peptide chemistry have highlighted the importance of such compounds in drug discovery and development. For instance, studies have demonstrated that Fmoc-based protecting groups are highly efficient in controlling the reactivity of amino acids during peptide bond formation. This has led to their widespread use in the synthesis of bioactive peptides, such as those targeting specific receptors or enzymes involved in diseases like cancer and neurodegenerative disorders.

The dimethyloxolane moiety in this compound adds another layer of functionality. It is known to improve the solubility and stability of molecules, which are critical factors in drug delivery systems. Furthermore, the oxolane ring can act as a rigidifying element, potentially influencing the conformational properties of the molecule and its interactions with biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The Fmoc group is typically introduced via nucleophilic acyl substitution using fluorenylmethoxy carbonyl chloride (FMOC-CI), while the dimethyloxolane moiety can be incorporated through cyclization reactions involving appropriate glycol precursors. The combination of these groups requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for detailed structural elucidation and confirmation of the compound's identity and purity.

Looking ahead, the potential applications of this compound are vast. Its role as an intermediate in peptide synthesis could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects. Additionally, its unique structural features make it a promising candidate for exploring new synthetic methodologies or as a component in advanced materials science applications.

In conclusion, 4-(4,4-dimethyloxolan-3-yl)carbamoyl-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoic acid (CAS No. 2171630-31-) is a versatile molecule with significant potential in organic synthesis and drug discovery. Its combination of functional groups positions it as an important tool for researchers working at the forefront of medicinal chemistry and related disciplines.